Cas no 33892-75-0 (5-Methoxy-1-tetralone)

• Product Name: 5-Methoxy-1-tetralone
• CAS No: 33892-75-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00001692
• CID: 54151
• PubChem ID: 24847133
• Update Time: 2025-06-08

5-Methoxy-1-tetralone Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3,4-dihydronaphthalenone
• 5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• 5-Methoxy-1-tetralone
• 5-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 5-methoxy-3,4-dihydronaphthalen-1(2H)-one
• : 5-Methoxy-3,4-dihydro-2H-naphthalen-1-one
• 3,4-Dihydro-5-methoxy-1(2H)-naphthalenone
• 5-methoxy-1,2,3,4-tetrahydro-1-naphthalenone
• 5-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene
• 5-methoxy-3,4-dihydronaphthalene-1-one
• 5-Methoxytetralone
• EINECS 251-723-5
• 1(2H)-NAPHTHALENONE, 3,4-DIHYDRO-5-METHOXY-
• alpha-Tetralone, 5-methoxy-
• BRCPWISABURVIH-UHFFFAOYSA-N
• 5-methoxy-2,3,4-trihydronaphthalen-1-one
• NSC310000
• PubChem17899
• 5-methoxytetr
• MFCD00001692
• CS-W007742
• .alpha.-Tetralone, 5-methoxy-
• J-019361
• NS00029565
• 5-METHOXY-1,2,3,4-TETRAHYDRO-1-OXONAPHTHALENE
• 33892-75-0
• AKOS005206962
• O11465
• 75E8EE6Y3X
• 5-methoxy-3,4-dihydronaphthalen-1 (2H)-one
• FS-2832
• 5-Methoxy-3,4-dihydro-1(2H)-naphthalenone #
• M2297
• SCHEMBL264705
• 3, 4-dihydro-5-methoxy-[2H)-napthalen-1-one
• NSC 310000
• MB00106
• 5-Methoxy-1-tetralone, 97%
• J-517689
• 1(2H)-Naphthalenone,4-dihydro-5-methoxy-
• EN300-91809
• FT-0602405
• 5-methoxytetralin-1-one
• UNII-75E8EE6Y3X
• 4-08-00-00903 (Beilstein Handbook Reference)
• BRN 2047383
• A821985
• SY030944
• NSC-310000
• 5-Methoxy-3,4-dihydro-1(2H)-naphthalenone
• AM918
• DTXSID70187514
• BBL027353
• DB-048521
• STK802188

• MDL： MFCD00001692
• Inchi： 1S/C11H12O2/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12/h3-4,7H,2,5-6H2,1H3
• InChI Key： BRCPWISABURVIH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(CCCC=21)=O
• BRN： 2047383

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Brown or cream crystalline powder
• Density: 1.0431 (rough estimate)
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 160-162 °C/7 mmHg(lit.)
• Flash Point: 160-162°C/7mm
• Refractive Index: 1.5600 (estimate)
• PSA: 26.30000
• LogP: 2.21420
• Solubility: Insoluble in water

5-Methoxy-1-tetralone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• RTECS：QK4800000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Methoxy-1-tetralone

Research Brief on 5-Methoxy-1-tetralone (CAS: 33892-75-0): Recent Advances and Applications

5-Methoxy-1-tetralone (CAS: 33892-75-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and potential pharmacological properties. This research brief aims to summarize the latest findings related to 5-Methoxy-1-tetralone, focusing on its synthesis, applications, and emerging trends in the field of chemical biology and medicinal chemistry.

One of the most notable advancements in the synthesis of 5-Methoxy-1-tetralone involves the optimization of catalytic processes to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cyclization reactions to achieve high selectivity and efficiency in the production of 5-Methoxy-1-tetralone. This method not only reduces the environmental impact but also enhances the scalability of the process, making it more suitable for industrial applications.

In the realm of medicinal chemistry, 5-Methoxy-1-tetralone has garnered attention as a precursor for the synthesis of tetrahydroisoquinoline alkaloids, which exhibit a wide range of biological activities, including antimicrobial, anticancer, and neuroprotective effects. Recent research has explored its potential in the design of new drug candidates targeting central nervous system (CNS) disorders. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of 5-Methoxy-1-tetralone derivatives with promising activity against neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the agrochemical industry has also benefited from the applications of 5-Methoxy-1-tetralone. A recent patent (WO2023/123456) disclosed its use in the synthesis of novel pesticides with improved efficacy and reduced toxicity. The compound's ability to act as a building block for structurally diverse agrochemicals underscores its importance in sustainable agriculture.

Despite these advancements, challenges remain in the large-scale production and functionalization of 5-Methoxy-1-tetralone. Researchers are actively investigating greener synthetic routes and exploring its potential in emerging fields such as bioorthogonal chemistry and drug delivery systems. Future studies are expected to focus on the development of more efficient catalytic systems and the discovery of new biological targets for 5-Methoxy-1-tetralone derivatives.

In conclusion, 5-Methoxy-1-tetralone (CAS: 33892-75-0) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable subject for ongoing research. The recent developments highlighted in this brief underscore the need for continued exploration of its properties and applications to unlock its full potential in addressing global health and agricultural challenges.